Danirixin

Catalog No.
S524985
CAS No.
954126-98-8
M.F
C19H21ClFN3O4S
M. Wt
441.9 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Danirixin

CAS Number

954126-98-8

Product Name

Danirixin

IUPAC Name

1-[4-chloro-2-hydroxy-3-[(3S)-piperidin-3-yl]sulfonylphenyl]-3-(3-fluoro-2-methylphenyl)urea

Molecular Formula

C19H21ClFN3O4S

Molecular Weight

441.9 g/mol

InChI

InChI=1S/C19H21ClFN3O4S/c1-11-14(21)5-2-6-15(11)23-19(26)24-16-8-7-13(20)18(17(16)25)29(27,28)12-4-3-9-22-10-12/h2,5-8,12,22,25H,3-4,9-10H2,1H3,(H2,23,24,26)/t12-/m0/s1

InChI Key

NGYNBSHYFOFVLS-LBPRGKRZSA-N

SMILES

CC1=C(C=CC=C1F)NC(=O)NC2=C(C(=C(C=C2)Cl)S(=O)(=O)C3CCCNC3)O

Solubility

Soluble in DMSO, not in water

Synonyms

danirixin, GSK1325756, N-(4-chloro-2-hydroxy-3-(3-piperidinylsulfonyl)phenyl)-N'-(3-fluoro-2-methylphenyl)urea

Canonical SMILES

CC1=C(C=CC=C1F)NC(=O)NC2=C(C(=C(C=C2)Cl)S(=O)(=O)C3CCCNC3)O

Isomeric SMILES

CC1=C(C=CC=C1F)NC(=O)NC2=C(C(=C(C=C2)Cl)S(=O)(=O)[C@H]3CCCNC3)O

Description

The exact mass of the compound Danirixin is 441.0925 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Sulfones - Supplementary Records. The United Nations designated GHS hazard class pictogram is Health Hazard, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

CXCR2 and Inflammation:

CXCR2 is a protein found on the surface of immune cells like neutrophils. It plays a crucial role in the inflammatory response by binding to a specific molecule called CXCL8 (also known as IL-8). This binding triggers the migration of immune cells to the site of inflammation. Danirixin, by blocking CXCR2, can potentially reduce the recruitment and activation of immune cells, thereby leading to a dampening of the inflammatory response [].

Research Applications:

Studies have explored the use of Danirixin in various inflammatory conditions, including:

  • Autoimmune diseases: Danirixin's ability to modulate the immune response suggests its potential application in autoimmune diseases like rheumatoid arthritis and psoriasis, where chronic inflammation plays a key role [].
  • Neuroinflammation: Danirixin is being investigated for its potential to reduce neuroinflammation, a contributing factor in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease [].
  • Inflammatory bowel disease (IBD): Preclinical studies have shown promise for Danirixin in reducing inflammation associated with IBD.

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

3.1

Exact Mass

441.0925

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

R318PGH5VP

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H361 (100%): Suspected of damaging fertility or the unborn child [Warning Reproductive toxicity];
H373 (100%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure]

KEGG Target based Classification of Drugs

Cytokines and receptors
Cytokine receptors
Chemokine receptors
CXCR2 (IL8RB, CD182) [HSA:3579] [KO:K05050]

Pictograms

Health Hazard

Health Hazard

Other CAS

954126-98-8

Wikipedia

Danirixin

Dates

Modify: 2023-08-15
1: Miller BE, Mistry S, Smart K, Connolly P, Carpenter DC, Cooray H, Bloomer JC,
2: Miller BE, Smart K, Mistry S, Ambery CL, Bloomer JC, Connolly P, Sanderson D,
3: Bloomer JC, Nash M, Webb A, Miller BE, Lazaar AL, Beaumont C, Guiney WJ.

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